Cas no 4199-71-7 (2-(2,4-dichlorophenoxy)-1-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethanone)

• Product Name: 2-(2,4-dichlorophenoxy)-1-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethanone
• CAS No: 4199-71-7
• MF: C₂₀H₁₈Cl₄N₂O₄
• MW: 492.179921627045
• CID: 1516462
• PubChem ID: 239044
• Update Time: 2025-04-21

2-(2,4-dichlorophenoxy)-1-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-1-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethanone
• AKOS002707461
• NSC-43806
• STK448582
• 1,4-Bis((2,4-dichlorophenoxy)acetyl)piperazine
• DTXSID00962139
• BIM-0014977.P001
• NIOSH/TK9105000
• 5558-65-6
• Oprea1_534798
• Piperazine, 1,4-bis((2,4-dichlorophenoxy)acetyl)-
• AP 114
• 1,1'-(Piperazine-1,4-diyl)bis[2-(2,4-dichlorophenoxy)ethan-1-one]
• 1,1'-piperazine-1,4-diylbis[2-(2,4-dichlorophenoxy)ethanone]
• 4199-71-7
• CBMicro_014832
• TK91050000
• 1,4-bis[(2,4-dichlorophenoxy)acetyl]piperazine
• NSC43806

• Inchi： 1S/C20H18Cl4N2O4/c21-13-1-3-17(15(23)9-13)29-11-19(27)25-5-7-26(8-6-25)20(28)12-30-18-4-2-14(22)10-16(18)24/h1-4,9-10H,5-8,11-12H2
• InChI Key： PVKNQQJSKSMMHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(N1CCN(C(COC2C=CC(=CC=2Cl)Cl)=O)CC1)=O)Cl

Computed Properties

• Exact Mass: 490.00234
• Monoisotopic Mass: 490.002068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08